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Compound of Interest

Compound Name:
3-Carboxy Detomidine Methyl

Ester-15N2

Cat. No.: B15556121 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Carboxy Detomidine Methyl Ester-
15N2 is publicly available. The following guidance is based on the known hazards of the parent

compound, Detomidine, and standard practices for handling potent, isotopically labeled

research chemicals. Health and safety data for labeled compounds are generally assumed to

be similar to their unlabeled counterparts[1].

3-Carboxy Detomidine Methyl Ester-15N2 is a stable isotope-labeled derivative of

detomidine, intended for research purposes such as analytical method development and

quality control applications[2]. The Nitrogen-15 (¹⁵N) isotope is stable and not radioactive,

meaning no special radiological precautions are required[3][4]. The primary health risks are

associated with the pharmacological activity of the detomidine molecule.

Hazard Identification and Classification
Detomidine is a potent alpha-2 adrenergic agonist that can cause significant physiological

effects in humans upon accidental exposure.[5] Symptoms can include drowsiness, decreased

or increased blood pressure, decreased heart rate, and numbness[5]. The hydrochloride salt of

Detomidine is classified as toxic if swallowed, in contact with skin, or if inhaled[6].

Summary of Hazards (Based on Detomidine HCl)
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
💀 Danger

H301: Toxic if

swallowed[6]

Acute Toxicity, Dermal

(Category 3)
💀 Danger

H311: Toxic in contact

with skin[6]

Acute Toxicity,

Inhalation (Category

3)

💀 Danger
H331: Toxic if

inhaled[6]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and logistical management of

3-Carboxy Detomidine Methyl Ester-15N2 in a laboratory setting.

Personal Protective Equipment (PPE)
Given the high potency and toxicity of the parent compound, a comprehensive PPE strategy is

mandatory to prevent exposure.[5][7]
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PPE Item Specification Rationale

Gloves
Double pair of nitrile gloves.[7]

[8]

Prevents skin contact and

absorption. The outer pair can

be removed immediately after

handling.

Lab Coat/Gown

Disposable, low-permeability

fabric with a solid front and

tight-fitting cuffs.[7]

Protects skin and personal

clothing from contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[5]

Protects eyes from splashes or

aerosolized powder.

Respiratory Protection

An N95 respirator or higher

should be used when handling

the powder outside of a

certified chemical fume hood.

Prevents inhalation of the

potent powder.

Handling Procedures
All handling of the solid compound or its solutions should occur within a designated area,

preferably inside a certified chemical fume hood or other ventilated enclosure to minimize

inhalation risk.[3][5]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the designated area is clean and uncluttered. Prepare

all necessary equipment (spatulas, weigh paper, vials, solvent).

Don PPE: Put on all required PPE as specified in the table above.

Weighing: If weighing the solid compound, perform the task inside a fume hood. Use anti-

static weigh paper or a dedicated weigh boat. Handle the container and spatula carefully to

avoid generating dust.

Solubilization: Add solvent to the solid compound directly in the vial to prepare a stock

solution. This minimizes the handling of the potent powder.
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Post-Handling: After handling, carefully remove the outer pair of gloves and dispose of them

as contaminated waste. Wipe down the work surface with an appropriate cleaning agent.

Wash hands thoroughly after removing all PPE.[1]

Storage
Proper storage is crucial to maintain the compound's integrity and ensure safety.

Conditions: Store the compound in a tightly sealed container in a cool, dry, and well-

ventilated place, protected from light.[1]

Location: Keep in a designated, secure area away from incompatible materials.[9] The

storage location should be clearly labeled.

Disposal Plan
The disposal of 3-Carboxy Detomidine Methyl Ester-15N2 and all associated waste must

comply with institutional and local hazardous waste regulations.[10][11] As a stable isotope-

labeled compound, no special procedures for radioactive waste are necessary.[4]

Waste Segregation and Disposal Protocol:
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Waste Type Container Disposal Procedure

Unused/Expired Compound

Original vial inside a sealed,

labeled hazardous waste

container.

Collect as chemical waste. Do

not discard down the drain or

in regular trash.[10]

Contaminated Solid Waste

Lined, puncture-resistant

container clearly labeled

"Hazardous Chemical Waste".

[11]

Includes gloves, pipette tips,

weigh boats, and bench paper.

Contaminated Liquid Waste

Sealable, chemically resistant

container labeled with the full

chemical name.[10]

Includes solvents used for

cleaning and any prepared

solutions for disposal.

Contaminated Sharps

Designated, puncture-resistant

sharps container labeled for

chemical contamination.[11]

Includes needles or any glass

that has come into contact with

the compound.

Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of all hazardous waste containers.[10]

Mandatory Visualizations
The following diagram illustrates the standard workflow for safely handling a potent research

compound like 3-Carboxy Detomidine Methyl Ester-15N2.
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Caption: Workflow for Safe Handling of Potent Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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